Cas no 622361-06-2 ((2Z)-2-(4-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate)

• Product Name: (2Z)-2-(4-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate
• CAS No: 622361-06-2
• MF: C₂₀H₁₁BrO₅
• MW: 411.202345132828
• CID: 5417344
• Update Time: 2025-11-01

(2Z)-2-(4-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(4-bromobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate
• 2-Furancarboxylic acid, 2-[(4-bromophenyl)methylene]-2,3-dihydro-3-oxo-6-benzofuranyl ester
• (2Z)-2-(4-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate

• Inchi： 1S/C20H11BrO5/c21-13-5-3-12(4-6-13)10-18-19(22)15-8-7-14(11-17(15)26-18)25-20(23)16-2-1-9-24-16/h1-11H
• InChI Key： GZJWGRJXUBUBGW-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(OC1C=C2OC(=CC3=CC=C(Br)C=C3)C(=O)C2=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(4-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate

Comprehensive Analysis of (2Z)-2-(4-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate (CAS No. 622361-06-2)

The compound (2Z)-2-(4-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate (CAS No. 622361-06-2) is a synthetic organic molecule with a unique structural framework. This benzofuran derivative has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. The presence of both furan and benzofuran moieties in its structure makes it a versatile candidate for further chemical modifications and biological evaluations.

One of the most intriguing aspects of this compound is its Z-configuration around the double bond, which plays a crucial role in its stereochemistry and reactivity. Researchers have explored its potential as a building block for more complex molecules, particularly in the development of novel heterocyclic compounds. The 4-bromophenyl group attached to the methylidene moiety further enhances its utility in cross-coupling reactions, a topic of great interest in modern organic synthesis.

In the context of current research trends, this compound aligns well with the growing demand for sustainable chemistry solutions. Its structural features make it a potential candidate for green synthesis approaches, which are increasingly important in addressing environmental concerns. The scientific community has shown particular interest in how such functionalized benzofurans can contribute to the development of biodegradable materials and eco-friendly catalysts.

From a pharmaceutical perspective, the furan-2-carboxylate moiety present in this compound is noteworthy. Similar structures have demonstrated various biological activities, including anti-inflammatory and antioxidant properties. While 622361-06-2 itself hasn't been extensively studied for therapeutic applications, its structural analogs have shown promise in drug discovery programs targeting neurodegenerative diseases and metabolic disorders.

The compound's photophysical properties have also attracted attention in materials science. Researchers are investigating its potential use in organic electronics, particularly as a component in OLEDs (organic light-emitting diodes) and photovoltaic devices. The conjugated system formed by the benzofuran and furan rings suggests interesting electronic characteristics that could be valuable in optoelectronic applications.

In analytical chemistry, 622361-06-2 presents challenges and opportunities for chromatographic separation and spectroscopic characterization. The compound's unique structure requires specialized HPLC methods for purity analysis, and its UV-Vis absorption profile makes it suitable for various detection techniques. These analytical aspects are particularly relevant given the current emphasis on quality control in chemical manufacturing.

The synthesis of (2Z)-2-(4-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate typically involves multi-step procedures that highlight modern organic synthesis techniques. Key steps often include Knoevenagel condensation and esterification reactions, which are fundamental transformations in medicinal chemistry. The optimization of these synthetic routes remains an active area of research, especially concerning atom economy and reaction yield improvements.

From a commercial perspective, the availability of CAS 622361-06-2 is limited to specialized chemical suppliers, reflecting its status as a research-grade compound. The pricing and availability often depend on the scale of production and purity requirements, factors that are crucial for academic and industrial researchers planning experiments with this material.

Future research directions for this compound may explore its potential in catalysis, particularly as a ligand in transition metal complexes. The oxygen-rich heterocycles in its structure could coordinate to various metals, opening possibilities for asymmetric synthesis applications. Additionally, its structure-activity relationships warrant further investigation to fully understand its chemical behavior and potential applications.

In conclusion, (2Z)-2-(4-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate represents an interesting case study in modern organic chemistry. Its multifaceted nature bridges several important research areas, from medicinal chemistry to materials science. As synthetic methodologies advance and analytical techniques become more sophisticated, we can expect to see continued interest in this and related benzofuran derivatives across various scientific disciplines.